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Compound of Interest

Compound Name: Aluminum nitrate

Cat. No.: B085435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of aluminum nitrate nonahydrate (Al(NO₃)₃·9H₂O). The information presented

herein is intended to support research, scientific, and drug development applications by offering

detailed data, experimental methodologies, and visual representations of key chemical

processes.

Core Physicochemical Data
Aluminum nitrate nonahydrate is a white, crystalline solid that is highly soluble in water.[1] It is

a strong oxidizing agent with a range of applications, including in catalysis, as a nitrating agent,

and in the production of alumina.[1][2] The quantitative physicochemical properties of

aluminum nitrate nonahydrate are summarized in the table below for easy reference and

comparison.
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Property Value References

Molecular Formula Al(NO₃)₃·9H₂O [2][3]

Molecular Weight 375.13 g/mol [3][4]

Appearance
White, hygroscopic crystals or

crystalline powder
[2][3]

Melting Point 72.8 - 73.9 °C [2][3][5]

Boiling Point 135 - 150 °C (decomposes) [2][3][6][7]

Decomposition Temperature 150 - 200 °C [8]

Density 1.72 g/cm³ [2][7][9]

Bulk Density 880 kg/m ³ [10]

Solubility in Water 67.3 g/100 mL [2][7]

73.9 g/100 mL at 20 °C [7]

63.7 g/100 mL at 25 °C

419 g/L at 20 °C [8]

Solubility in Other Solvents
Soluble in acetone and

alcohols
[1][11]

Methanol: 14.45 g/100 mL [2][7]

Ethanol: 8.63 g/100 mL [2][7]

pH of Aqueous Solution 2.0 - 4.0 (50 g/L at 20 °C) [10][12]

2.5 - 3.5 (50 g/L at 25 °C) [3][9][13]

Thermal Decomposition Pathway
Upon heating, aluminum nitrate nonahydrate undergoes a multi-step decomposition process.

Initially, the hydrated water is evolved, followed by the decomposition of the nitrate salt to form

aluminum oxide, nitrogen dioxide, and oxygen.[14][15] This process is critical for applications

involving the synthesis of alumina and other aluminum compounds.
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Figure 1: Thermal Decomposition of Aluminum Nitrate Nonahydrate.
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Figure 1: Thermal Decomposition of Aluminum Nitrate Nonahydrate.

Experimental Protocols
The following sections detail standardized methodologies for determining the key

physicochemical properties of aluminum nitrate nonahydrate.

Determination of Melting Point
The melting point of aluminum nitrate nonahydrate can be determined using a capillary

melting point apparatus.

Methodology:

A small, finely powdered sample of aluminum nitrate nonahydrate is packed into a capillary

tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate (e.g., 1-2 °C per minute) as it approaches the

expected melting point.

The temperature at which the first liquid appears and the temperature at which the entire

sample becomes liquid are recorded as the melting range.
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Determination of Density
The density of aluminum nitrate nonahydrate crystals can be determined using the liquid

displacement method.[16][17][18]

Methodology:

The mass of a dry pycnometer (a flask of known volume) is accurately measured.

The pycnometer is filled with a non-reactive liquid of known density (e.g., toluene) in which

aluminum nitrate is insoluble, and the total mass is measured.

The pycnometer is emptied and dried, and a known mass of aluminum nitrate nonahydrate

crystals is added.

The non-reactive liquid is added to the pycnometer containing the crystals until it is full, and

the total mass is measured.

The density of the aluminum nitrate nonahydrate is calculated using the formula: ρ =

(m_sample * ρ_liquid) / (m_pycnometer+liquid - m_pycnometer+sample+liquid + m_sample)

Determination of Solubility in Water
The solubility of aluminum nitrate nonahydrate in water can be determined by preparing a

saturated solution at a specific temperature and measuring the concentration of the dissolved

salt.[19][20]

Methodology:

An excess amount of aluminum nitrate nonahydrate is added to a known volume of

deionized water in a temperature-controlled water bath.

The solution is stirred for a sufficient time to ensure equilibrium is reached and a saturated

solution is formed.

A known volume of the clear, saturated supernatant is carefully withdrawn using a pipette.
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The withdrawn sample is weighed, and then the water is evaporated by heating in an oven

until a constant weight of the dry salt is obtained.

The solubility is calculated as the mass of the dissolved salt per 100 mL of water.

Determination of pH of Aqueous Solution
The pH of an aqueous solution of aluminum nitrate nonahydrate is determined using a

calibrated pH meter.[21][22][23]

Methodology:

A solution of a specific concentration (e.g., 50 g/L) is prepared by dissolving a known mass

of aluminum nitrate nonahydrate in a known volume of deionized water.

The pH meter is calibrated using standard buffer solutions of known pH (e.g., pH 4, 7, and

10).

The calibrated pH electrode is rinsed with deionized water and then immersed in the

prepared aluminum nitrate nonahydrate solution.

The pH reading is allowed to stabilize before being recorded. The hydrolysis of the Al³⁺ ion in

water results in an acidic solution.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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